Neoabietic acid
Neoabietic acid
Abieta-8(14),13(15)-dien-18-oic acid is a natural product found in Ceroplastes pseudoceriferus with data available.
Brand Name:
Vulcanchem
CAS No.:
471-77-2
VCID:
VC21137278
InChI:
InChI=1S/C20H30O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h12,16-17H,5-11H2,1-4H3,(H,21,22)
SMILES:
CC(=C1CCC2C(=C1)CCC3C2(CCCC3(C)C(=O)O)C)C
Molecular Formula:
C20H30O2
Molecular Weight:
302.5 g/mol
Neoabietic acid
CAS No.: 471-77-2
Cat. No.: VC21137278
Molecular Formula: C20H30O2
Molecular Weight: 302.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Abieta-8(14),13(15)-dien-18-oic acid is a natural product found in Ceroplastes pseudoceriferus with data available. |
|---|---|
| CAS No. | 471-77-2 |
| Molecular Formula | C20H30O2 |
| Molecular Weight | 302.5 g/mol |
| IUPAC Name | 1,4a-dimethyl-7-propan-2-ylidene-3,4,4b,5,6,9,10,10a-octahydro-2H-phenanthrene-1-carboxylic acid |
| Standard InChI | InChI=1S/C20H30O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h12,16-17H,5-11H2,1-4H3,(H,21,22) |
| Standard InChI Key | KGMSWPSAVZAMKR-UHFFFAOYSA-N |
| Isomeric SMILES | CC(=C1CC[C@H]2C(=C1)CC[C@@H]3[C@@]2(CCC[C@@]3(C)C(=O)O)C)C |
| SMILES | CC(=C1CCC2C(=C1)CCC3C2(CCCC3(C)C(=O)O)C)C |
| Canonical SMILES | CC(=C1CCC2C(=C1)CCC3C2(CCCC3(C)C(=O)O)C)C |
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